Cas no 111948-88-0 ((4-methoxyphenyl)methyl 3-oxononanoate)

• Product Name: (4-methoxyphenyl)methyl 3-oxononanoate
• CAS No: 111948-88-0
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 2607650
• PubChem ID: 71335898
• Update Time: 2025-04-21

(4-methoxyphenyl)methyl 3-oxononanoate Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)methyl 3-oxononanoate
• 111948-88-0
• DTXSID20763786

• Inchi： 1S/C17H24O4/c1-3-4-5-6-7-15(18)12-17(19)21-13-14-8-10-16(20-2)11-9-14/h8-11H,3-7,12-13H2,1-2H3
• InChI Key： DCNWUUJOWGYEMF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)C(CC(CCCCCC)=O)=O

Computed Properties

• Exact Mass: 292.16745924Da
• Monoisotopic Mass: 292.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų